Cas no 918503-28-3 (3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate)

3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate structure
918503-28-3 structure
Product Name:3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate
CAS No:918503-28-3
MF:C9H12Cl2O3
MW:239.095781326294
CID:774209
Update Time:2023-08-03

3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2,2-dichloro-3-oxo-, 3-methyl-2-buten-1-yl ester
    • 3-methylbut-2-enyl 2,2-dichloro-3-oxobutanoate
    • 3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate
    • 2,2-Dichloro-3-oxobutanoic acid 3-methyl-2-butenyl ester
    • Inchi: 1S/C9H12Cl2O3/c1-6(2)4-5-14-8(13)9(10,11)7(3)12/h4H,5H2,1-3H3
    • InChI Key: RBSRBQSBRWWBKI-UHFFFAOYSA-N
    • SMILES: ClC(C(C)=O)(C(=O)OC/C=C(\C)/C)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Topological Polar Surface Area: 43.4

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